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Compound of Interest

Compound Name: 3,3-Dimethoxypropanenitrile

Cat. No.: B1201781 Get Quote

This technical guide provides a comprehensive overview of 3,3-Dimethoxypropanenitrile
(CAS No. 57597-62-3), a significant intermediate in pharmaceutical and fine chemical

synthesis.[1] This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties
3,3-Dimethoxypropanenitrile, also known as cyanoacetaldehyde dimethyl acetal, is a nitrile

intermediate valued for its dual functionality, which allows for versatile reactivity in the synthesis

of complex organic molecules.[1][2]

Table 1: Chemical Identifiers for 3,3-Dimethoxypropanenitrile
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Identifier Value

CAS Number 57597-62-3[1][3][4][5][6]

Molecular Formula C5H9NO2[1][3][4][5]

Molecular Weight 115.13 g/mol [1][4][5][7]

IUPAC Name 3,3-dimethoxypropanenitrile[1][3][5][6]

Synonyms

DMPN, Cyanoacetaldehyde dimethyl acetal,

3,3-Dimethoxypropionitrile, 1-Cyano-2,2-

dimethoxyethane[1][3][4]

InChI Key JYHSJQNYYLGMEI-UHFFFAOYSA-N[1][5][6]

SMILES COC(CC#N)OC[1][5][6]

Table 2: Physicochemical Properties of 3,3-Dimethoxypropanenitrile

Property Value

Appearance Colorless to brown liquid[1]

Density 1.026 g/mL at 25 °C[4][5]

Boiling Point 92.5 °C at 30 mmHg[1][4]

Flash Point 182 °F (83 °C)[6]

Refractive Index n20/D 1.414[4]

Vapor Pressure 0.639 mmHg at 25 °C

Solubility Soluble in water[6]

Synthesis of 3,3-Dimethoxypropanenitrile
The synthesis of 3,3-Dimethoxypropanenitrile is a critical process for its application in various

industries. A prevalent and efficient method is the hydroalkoxylation of acrylonitrile with

methanol, often utilizing metal-based catalysts.[2] This process demands precise control over
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reaction conditions to achieve high yields and purity.[2] Alternative synthesis routes, such as

palladium-catalyzed coupling reactions, are also employed.[2]

One documented synthesis method involves the reaction of acrylonitrile with methanol in the

presence of nitrite and platinum- or palladium-based catalysts.[4] Another innovative approach

utilizes supercritical CO2 as the reaction medium.[8]

Below is a generalized workflow for a common synthesis method.

General Synthesis Workflow

Reactants Reaction Conditions

Acrylonitrile

Reaction Vessel

Methanol Metal-based Catalyst
(e.g., Pd/Pt)

Supercritical CO2
(in some methods)

Purification
(e.g., Distillation)

3,3-Dimethoxypropanenitrile

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3,3-Dimethoxypropanenitrile.

Experimental Protocols
A specific experimental protocol for the synthesis of 3,3-dimethoxyproprionitrile is detailed in

patent CN1243121A.[8] This method employs a supercritical CO2 fluid as the reaction medium.
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Objective: To synthesize 3,3-dimethoxyproprionitrile via oxidation of acrylonitrile.

Materials and Equipment:

HF-25 type autoclave

PdCl2(MeCN)2 (0.033g, 0.15mmol)

CuCl2 (0.269g, 2mmol)

Acrylonitrile (0.265g, 5mmol)

Anhydrous methanol (1ml, approx. 25mmol)

Oxygen gas

Carbon dioxide

Procedure:

Add 0.033g of PdCl2(MeCN)2, 0.269g of CuCl2, 0.265g of acrylonitrile, and 1ml of

anhydrous methanol to an HF-25 type autoclave.

Pressurize the autoclave with oxygen to 1.0 MPa.

Introduce carbon dioxide until the pressure reaches 13 MPa to create a supercritical fluid

environment.

Induce stirring and maintain the reaction at 55 °C for 12 hours.

After the reaction period, the primary product is 3,3-dimethoxyproprionitrile, with a potential

side product being 3-methoxy propionitrile resulting from the Michael addition of methanol

and acrylonitrile.

Results: This method is reported to achieve a chromatographic yield of up to 87.5%.[8]
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Applications in Drug Development and Chemical
Synthesis
3,3-Dimethoxypropanenitrile is a valuable precursor in the synthesis of various organic

molecules.[2] Its primary application lies in the production of 4-aminopyrimidines, which are

fundamental components of numerous pharmaceutical compounds, including cytosine.[2][4][9]

Additionally, it serves as a crucial building block for agrochemicals and other fine chemicals.[2]

The ability to derive cyanoacetaldehyde from 3,3-dimethoxypropionitrile further expands its

utility as an important organic synthesis intermediate.[8]

The logical relationship of its application in pharmaceutical synthesis is illustrated below.

Application in Pharmaceutical Synthesis

3,3-Dimethoxypropanenitrile

4-Aminopyrimidines

Precursor

Cytosine

Example

Pharmaceutical Compounds

Building Block

Click to download full resolution via product page

Caption: Role of 3,3-Dimethoxypropanenitrile in pharmaceutical synthesis.

Safety and Handling
3,3-Dimethoxypropanenitrile is classified as harmful if swallowed, in contact with skin, or if

inhaled.[5][6] It is also known to cause skin and eye irritation.[10]

Table 3: GHS Hazard Information
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Hazard Class GHS Statement

Acute Toxicity, Oral Harmful if swallowed[5]

Acute Toxicity, Dermal Harmful in contact with skin[5]

Acute Toxicity, Inhalation Harmful if inhaled[5]

Skin Corrosion/Irritation Causes skin irritation[10]

Serious Eye Damage/Eye Irritation Causes serious eye irritation[10]

Recommended Precautionary Measures:

Handling: Wash hands and any exposed skin thoroughly after handling.[11] Do not eat, drink,

or smoke when using this product.[5] Avoid breathing dust, fume, gas, mist, vapors, or spray.

[5][6]

Protection: Wear protective gloves, protective clothing, eye protection, and face protection.[5]

[11]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, acids, and bases.[1][7] Keep the container tightly closed and

away from heat, sparks, and open flames.[1][7][11]

First Aid:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[5]

In Case of Eye Contact: Rinse immediately with plenty of water and seek medical advice.

In Case of Skin Contact: Wash immediately with plenty of soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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